Tert-butyl 3-(pyrazin-2-yloxy)azetidine-1-carboxylate

• Molecular Formula: C12H17N3O3
• Molecular Weight: 251.28 g/mol
• IUPAC Name: tert-butyl 3-pyrazin-2-yloxyazetidine-1-carboxylate
• InChI: InChI=1S/C12H17N3O3/c1-12(2,3)18-11(16)15-7-9(8-15)17-10-6-13-4-5-14-10/h4-6,9H,7-8H2,1-3H3
• InChI Key: RFMDPOPCNHLQLU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)OC2=NC=CN=C2

Description

Tert-butyl 3-(pyrazin-2-yloxy)azetidine-1-carboxylate is a useful research compound. Its molecular formula is C12H17N3O3 and its molecular weight is 251.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Compound P22 was prepared according to the general procedure described for the synthesis of P21 in Preparation 21, using 2-chloropyrazine in place of 2-bromopyridine, to afford P22. LCMS (ESI) m/z 252.4 (M÷1). 1H NMR (400 MHz, CDCl3) δ 1.43 (s, 9H), 3.97 (m, 2H), 4.32 (m, 2H), 5.30 (m, 1H), 8.03 (dd, J=2.5, 1.2 Hz, 1H), 8.16 (d, J=2.5 Hz, 1H), 8.26 (d, Hz, 1H). Compound P22 was deprotected with trifluoroacetic acid as described for tert-butyl 3-hydroxyazetidine-1-carboxylate in the preparation of C19 in Example 3, before being used in the coupling step.